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Compound of Interest
Compound Name: 0O,0,0-Triphenyl phosphorothioate

Cat. No.: B1584501

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of triphenyl phosphorothioate, a
compound of interest in various industrial and research applications. The following sections
detail its chemical and physical properties, a thorough experimental protocol for its synthesis,
and its primary mechanism of action as an acetylcholinesterase inhibitor.

Quantitative Data Summary

The key quantitative data for triphenyl phosphorothioate are summarized in the table below for
easy reference and comparison.

Property Value
Molecular Weight 342.35 g/mol
Molecular Formula Ci18H1503PS
CAS Number 597-82-0
Melting Point 48-53 °C
Boiling Point 148 °C
Water Solubility 0.02 mg/L
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Experimental Protocols: Synthesis of Triphenyl
Phosphorothioate

The synthesis of 0,0,0-triphenyl phosphorothioate is most commonly achieved through the
thionation (sulfurization) of a phosphorus(lll) precursor, typically triphenyl phosphite.[1] This
process involves the addition of elemental sulfur to triphenyl phosphite. The precursor, triphenyl
phosphite, can be synthesized from triphenyl phosphate, which is prepared by reacting phenol
with phosphorus oxychloride.[1]

Part 1: Synthesis of Triphenyl Phosphite from Triphenyl
Phosphate (Precursor Synthesis)

Materials:

o Triphenyl phosphate

e A suitable reducing agent (e.g., a silane in the presence of a catalyst)
e Anhydrous solvent (e.g., toluene or xylene)

¢ Inert gas supply (e.g., nitrogen or argon)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, a condenser, and an inert gas inlet,
dissolve triphenyl phosphate in the anhydrous solvent.

o Purge the reaction vessel with the inert gas to exclude moisture, which can lead to the
hydrolysis of phosphorus intermediates.[1]

« Introduce the reducing agent to the reaction mixture. The specific agent and catalyst system
will depend on the chosen synthetic route.

e Heat the reaction mixture to the appropriate temperature, typically between 80-120°C, and
maintain for a period determined by reaction monitoring (e.qg., by thin-layer chromatography
or 3P NMR).[1]
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o Upon completion of the reaction, cool the mixture to room temperature.

e The crude triphenyl phosphite is then purified, typically by vacuum distillation, to remove the
solvent and any byproducts.

Part 2: Synthesis of Triphenyl Phosphorothioate from
Triphenyl Phosphite

Materials:
 Triphenyl phosphite (from Part 1 or commercially sourced)

Elemental sulfur

lonic liquid (e.qg., [Pses14] " [C1002]~) or a high-boiling point solvent[2]

Inert gas supply (e.g., nitrogen or argon)

Chloroform-d (CDCIs) for NMR analysis

Procedure:

To a reaction vessel containing the ionic liquid or solvent, add elemental sulfur (e.g., 0.1 g,
3.125 mmol).[2]

¢ Add a molar equivalent of triphenyl phosphite to the mixture.[2]
o Keep the reaction mixture under a nitrogen atmosphere.[2]

e Heat the mixture to 80°C and maintain for 2 hours.[2]

e Monitor the reaction progress by 3P NMR spectroscopy.[2]

o After the reaction is complete, the triphenyl phosphorothioate can be isolated. If an ionic
liquid is used, extraction with a suitable organic solvent may be employed. If a conventional
solvent is used, it can be removed under reduced pressure.
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e The crude product can be further purified by recrystallization or column chromatography to
yield the final white to light yellow crystalline solid.

Visualized Workflows and Signaling Pathways
Synthesis Workflow

The following diagram illustrates the two-step synthesis of triphenyl phosphorothioate, starting
from the precursor triphenyl phosphate.
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Caption: Synthesis workflow for triphenyl phosphorothioate.

Signaling Pathway: Acetylcholinesterase Inhibition

Triphenyl phosphorothioate, like many organophosphorus compounds, exerts its biological
effects primarily through the inhibition of acetylcholinesterase (AChE). The following diagram

depicts this signaling pathway.
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Caption: Mechanism of acetylcholinesterase inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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